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Compound of Interest

Compound Name: S16961

Cat. No.: B1663473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of S16961, identified as the multi-targeted tyrosine kinase inhibitor, Sitravatinib. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of

research activities.

Personal Protective Equipment (PPE) and Safety
Data
While one supplier's Safety Data Sheet (SDS) for Sitravatinib states that it is not a hazardous

substance or mixture, it is best practice in a research environment to handle all novel and

potent compounds with a high degree of caution.[1] The following PPE is recommended as a

standard for handling Sitravatinib and other potent pharmaceutical compounds.
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PPE Component Specification Rationale

Gloves

Double-gloving with chemically

resistant nitrile gloves

(minimum 4 mil thickness).

Provides a robust barrier

against skin contact and

absorption. The outer glove

can be removed if

contaminated, preserving the

inner layer of protection.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects the eyes from

potential splashes of solutions

or airborne particles of the

compound.

Lab Coat/Gown

A disposable, low-permeability

fabric lab coat with long

sleeves and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Recommended when handling

the compound as a powder or

when there is a potential for

aerosol generation to prevent

inhalation.

Operational Plans: Handling and Storage
Adherence to proper handling and storage protocols is critical to maintain the stability of

Sitravatinib and to prevent accidental exposure.

Handling Procedures
All manipulations of Sitravatinib, especially in its solid form, should be conducted in a

designated controlled environment, such as a chemical fume hood or a Class II Biological

Safety Cabinet, to minimize the risk of inhalation and contamination.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated workspace is clean and uncluttered.

Assemble all necessary equipment, including PPE, spill containment materials, and
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designated waste containers.

Weighing: When weighing the solid compound, do so within a containment unit. Use a tared

weigh boat to minimize the dispersion of powder.

Reconstitution: For creating solutions, slowly add the solvent to the solid compound to

prevent splashing. Sitravatinib is soluble in DMSO at concentrations of 50 mg/mL to 100

mg/mL.[2][3] For in vivo studies, formulations in 0.5% hydroxypropyl methylcellulose (HPMC)

and 0.1% Tween-80 have been used.

Decontamination: After handling, decontaminate all surfaces with a suitable cleaning agent,

such as 10% bleach solution followed by 70% ethanol.[4] All disposable materials used in the

handling process should be disposed of as hazardous waste.

Storage Protocols
Proper storage is essential to maintain the integrity and stability of Sitravatinib.

Storage Condition Duration Rationale

Powder at -20°C Up to 3 years
Ensures long-term stability of

the solid compound.

In solvent at -80°C Up to 1 year

Maintains the stability of stock

solutions for an extended

period.

In solvent at -20°C Up to 1 month
Suitable for short-term storage

of working solutions.

Data sourced from Selleck Chemicals product information.[2]

Disposal Plan
The disposal of Sitravatinib and any contaminated materials must be handled in accordance

with institutional and local regulations for hazardous chemical waste. Do not dispose of this

compound down the drain or in the regular trash.[5]
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Waste Segregation and Disposal:

Liquid Waste: All liquid waste containing Sitravatinib, including unused solutions and

supernatants, should be collected in a clearly labeled, sealed, and leak-proof container

designated for hazardous chemical waste.

Solid Waste: Unused solid compound, contaminated labware (e.g., pipette tips, tubes, vials),

and used PPE should be collected in a designated hazardous waste container.

Sharps Waste: Needles and syringes used for handling Sitravatinib solutions should be

disposed of in a designated sharps container for chemically contaminated sharps. Do not

recap needles.

Visual Workflow Guides
The following diagrams illustrate the key workflows for the safe handling and disposal of

S16961 (Sitravatinib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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